Cas no 1425935-32-5 (2-(thietan-3-yl)acetic acid)

2-(thietan-3-yl)acetic acid structure

2-(thietan-3-yl)acetic acid structure

Product Name:2-(thietan-3-yl)acetic acid

CAS No:1425935-32-5

MF:C₅H₈O₂S

MW:132.180820465088

MDL:MFCD29762579

CID:4598741

PubChem ID:82593826

Update Time:2024-11-04

2-(thietan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(thietan-3-yl)acetic acid
- 3-Thietaneacetic acid
- AKOS022903012
- F2147-4270
- SCHEMBL14726022
- EN300-187384
- F89149
- 1425935-32-5
- CS-0056276
- 2-(thietan-3-yl)aceticacid
- MDL： MFCD29762579
- Inchi： 1S/C5H8O2S/c6-5(7)1-4-2-8-3-4/h4H,1-3H2,(H,6,7)
- InChI Key： GPJDZMWQGWVIDL-UHFFFAOYSA-N
- SMILES： S1CC(CC(O)=O)C1

Computed Properties

Exact Mass: 132.02450067g/mol
Monoisotopic Mass: 132.02450067g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 98.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 62.6Å²

2-(thietan-3-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM392238-1g	2-(thietan-3-yl)acetic acid	1425935-32-5	95%+	1g	$533	2023-03-07
Chemenu	CM392238-100mg	2-(thietan-3-yl)acetic acid	1425935-32-5	95%+	100mg	$160	2023-03-07
Chemenu	CM392238-250mg	2-(thietan-3-yl)acetic acid	1425935-32-5	95%+	250mg	$267	2023-03-07
TRC	T185196-100mg	2-(thietan-3-yl)acetic acid	1425935-32-5		100mg	$ 185.00	2022-06-03
TRC	T185196-500mg	2-(thietan-3-yl)acetic acid	1425935-32-5		500mg	$ 680.00	2022-06-03
TRC	T185196-1g	2-(thietan-3-yl)acetic acid	1425935-32-5		1g	$ 1045.00	2022-06-03
eNovation Chemicals LLC	D658091-5g	2-(THIETAN-3-YL)ACETIC ACID	1425935-32-5	95%	5g	$1380	2024-08-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00765712-1g	2-(thietan-3-yl)acetic acid	1425935-32-5	98%	1g	￥3051.0	2023-04-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1126916-1g	2-(Thietan-3-yl)acetic acid	1425935-32-5	98%	1g	￥2514	2023-04-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLG1185-1G	2-(thietan-3-yl)acetic acid	1425935-32-5	95%	1g	￥ 1,920.00	2023-03-07

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